Cas no 1217856-43-3 ((S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide)

• Product Name: (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide
• CAS No: 1217856-43-3
• MF: C₆H₁₂BrNO₃
• MW: 226.068381309509
• CID: 1062492
• PubChem ID: 46780318
• Update Time: 2025-06-29

(S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide
• (2S)-2-amino-5-oxohexanoic acid,hydrobromide
• DB-310389
• (S)-2-Amino-5-oxohexanoic acid hydrobromide
• DTXSID60675591
• J-004676
• (2S)-2-amino-5-oxohexanoic acid hydrobromide
• 1217856-43-3
• (S)-2-Amino-5-oxo-hexanoic Acid, Hydrobromide
• 5-Oxo-L-norleucine--hydrogen bromide (1/1)
• (2S)-2-amino-5-oxohexanoic acid;hydrobromide

• Inchi： 1S/C6H11NO3.BrH/c1-4(8)2-3-5(7)6(9)10;/h5H,2-3,7H2,1H3,(H,9,10);1H/t5-;/m0./s1
• InChI Key： MZQKNRUNFROUCX-JEDNCBNOSA-N
• SMILES： Br.OC([C@H](CCC(C)=O)N)=O

Computed Properties

• Exact Mass: 225.00000
• Monoisotopic Mass: 225.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Melting Point: 197-199°C
• PSA: 80.39000
• LogP: 1.42590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide

Introduction to (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide (CAS No. 1217856-43-3)

(S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide, with the CAS number 1217856-43-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This hydrobromide salt of the enantiomerically pure (S)-configuration of 2-amino-5-oxo-hexanoic acid, is widely recognized for its versatile applications in drug development, particularly in the synthesis of peptidomimetics and protease inhibitors. The compound's unique structural properties make it a valuable intermediate in the creation of biologically active molecules.

The molecular structure of (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide consists of a six-carbon chain with an amino group at the second carbon and a keto group at the fifth carbon. This configuration imparts specific stereoelectronic properties that are crucial for its role in medicinal chemistry. The hydrobromide form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to natural peptides due to their improved pharmacokinetic profiles and reduced immunogenicity. (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide serves as an excellent building block for constructing such mimetics. Its ability to mimic peptide bonds while maintaining structural flexibility allows for the design of molecules that can interact with biological targets with high specificity.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, including inflammation, blood clotting, and viral replication. Inhibiting these enzymes has therapeutic potential for a wide range of diseases, such as cancer, HIV, and hepatitis C. The (S)-configuration of (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide provides the necessary stereochemical environment to effectively interact with protease active sites, making it a key component in drug design.

Recent studies have highlighted the compound's utility in the development of novel antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic agents. Peptidomimetics derived from (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide have shown promise in targeting bacterial proteases without affecting human enzymes, thereby reducing side effects and minimizing resistance development.

The compound's role in drug development extends beyond protease inhibition and peptidomimetic synthesis. It has also been explored as a precursor in the synthesis of non-peptide inhibitors that target other biological pathways. For instance, derivatives of this compound have been investigated for their potential antiviral and anti-inflammatory properties. The versatility of its structural framework allows chemists to modify various functional groups, enabling the creation of a diverse array of bioactive molecules.

The synthetic pathways for producing (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide have been refined over time to ensure high yield and enantioselectivity. One common method involves the asymmetric synthesis of 2-amino-5-oxo-hexanoic acid followed by conversion to its hydrobromide salt. Advances in catalytic asymmetric methods have further improved the efficiency and scalability of these processes, making it more feasible to produce large quantities for industrial applications.

In terms of biochemical applications, this compound has been utilized in various enzyme kinetics studies. Its specific interactions with proteases have provided valuable insights into enzyme mechanisms and substrate recognition. These studies not only enhance our understanding of biological processes but also aid in the rational design of more effective drugs.

The pharmacological profile of derivatives derived from (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide continues to be a subject of extensive research. Preclinical studies have demonstrated their potential in treating various diseases by modulating enzymatic activity and inhibiting pathological pathways. The hydrobromide form's solubility advantage ensures better bioavailability, which is crucial for therapeutic efficacy.

The future prospects for this compound are promising, with ongoing research focusing on expanding its applications into new therapeutic areas. Innovations in synthetic chemistry and biotechnology are likely to unlock even more possibilities for utilizing (S)-2-Amino-5-oxo-hexanoic Acid Hydrobromide as a key intermediate in drug discovery and development.